Cas no 165187-23-5 (2-Chloro-3-(dibromomethyl)benzonitrile)

2-Chloro-3-(dibromomethyl)benzonitrile structure

165187-23-5 structure

Product Name:2-Chloro-3-(dibromomethyl)benzonitrile

CAS No:165187-23-5

MF:C₈H₄Br₂ClN

MW:309.385059356689

MDL:MFCD13190563

CID:1034254

PubChem ID:22914937

Update Time:2024-01-16

2-Chloro-3-(dibromomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-3-(dibromomethyl)benzonitrile
- J-508624
- A810626
- AKOS016845465
- 2-Chloro-3-cyano-benzal bromide
- 165187-23-5
- SCHEMBL7307944
- DTXSID10628890
- KZIUQKCRAYTVFZ-UHFFFAOYSA-N
- C8H4Br2ClN
- MDL： MFCD13190563
- Inchi： 1S/C8H4Br2ClN/c9-8(10)6-3-1-2-5(4-12)7(6)11/h1-3,8H
- InChI Key： KZIUQKCRAYTVFZ-UHFFFAOYSA-N
- SMILES： BrC(C1C=CC=C(C#N)C=1Cl)Br

Computed Properties

Exact Mass: 308.83785g/mol
Monoisotopic Mass: 306.83990g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 199
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 23.8Å²

2-Chloro-3-(dibromomethyl)benzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A019094104-1g	2-Chloro-3-(dibromomethyl)benzonitrile	165187-23-5	95%	1g	518.40 USD	2021-06-17
eNovation Chemicals LLC	Y0979368-1g	2-chloro-3-(dibromomethyl)benzonitrile	165187-23-5	95%	1g	$775	2023-09-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1653441-1g	2-Chloro-3-(dibromomethyl)benzonitrile	165187-23-5	98%	1g	￥4032	2023-04-15
Ambeed	A589047-1g	2-Chloro-3-(dibromomethyl)benzonitrile	165187-23-5	95+%	1g	$480.0	2024-04-23
Crysdot LLC	CD12135538-1g	2-Chloro-3-(dibromomethyl)benzonitrile	165187-23-5	95+%	1g	$589	2024-07-24
eNovation Chemicals LLC	Y0979368-5g	2-chloro-3-(dibromomethyl)benzonitrile	165187-23-5	95%	5g	$1400	2024-08-02
eNovation Chemicals LLC	Y0979368-5g	2-chloro-3-(dibromomethyl)benzonitrile	165187-23-5	95%	5g	$1400	2025-02-25
eNovation Chemicals LLC	Y0979368-5g	2-chloro-3-(dibromomethyl)benzonitrile	165187-23-5	95%	5g	$1400	2025-02-27

2-Chloro-3-(dibromomethyl)benzonitrile Related Literature

1. Aggregation of biologically important peptides and proteins: inhibition or acceleration depending on protein and metal ion concentrations

Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
5. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068

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